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Compound of Interest

Compound Name: Pyrazosulfuron-ethyl

Cat. No.: B166691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to conducting bioefficacy studies of

Pyrazosulfuron-ethyl, a sulfonylurea herbicide. The protocols outlined below are designed to

ensure robust and reproducible data for the evaluation of its weed control capabilities,

particularly in transplanted rice.

Introduction
Pyrazosulfuron-ethyl is a systemic herbicide that is effective against a wide range of broad-

leaved weeds, grasses, and sedges.[1] Its mode of action is the inhibition of acetolactate

synthase (ALS), a crucial enzyme in the biosynthesis of branched-chain amino acids (valine,

leucine, and isoleucine) in plants.[2][3][4][5] This inhibition leads to the cessation of cell division

and plant growth, ultimately causing weed death. This document provides detailed

experimental protocols for assessing the bioefficacy of Pyrazosulfuron-ethyl formulations.

Signaling Pathway of Pyrazosulfuron-ethyl
Pyrazosulfuron-ethyl acts by inhibiting the acetolactate synthase (ALS) enzyme, also known

as acetohydroxyacid synthase (AHAS). This enzyme is the first step in the biosynthetic

pathway of essential branched-chain amino acids. The inhibition of ALS leads to a deficiency in

these amino acids, which in turn halts protein synthesis and cell division in the meristematic

tissues of susceptible plants, resulting in their death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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